N-benzyl-6-ethyl-N-methylpyrimidin-4-amine

• IUPAC Name: N-benzyl-6-ethyl-N-methylpyrimidin-4-amine
• InChI: InChI=1S/C14H17N3/c1-3-13-9-14(16-11-15-13)17(2)10-12-7-5-4-6-8-12/h4-9,11H,3,10H2,1-2H3
• InChI Key: TWMGWPMJDPRECV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=N1)N(C)CC2=CC=CC=C2
• Molecular Formula: C14H17N3
• Molecular Weight: 227.30 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable pyrimidine derivative with the appropriate benzyl, ethyl, and methyl reagents. The exact synthetic route would depend on the available starting materials and the specific reaction conditions.

Molecular Structure Analysis

The molecular structure of the compound could be determined using techniques such as X-ray crystallography or NMR spectroscopy. These techniques would provide information on the arrangement of the atoms in the molecule and the nature of the chemical bonds.

Chemical Reactions Analysis

The chemical reactivity of the compound would be influenced by the presence of the pyrimidine ring and the substituent groups. The compound could potentially undergo a variety of reactions, including electrophilic aromatic substitution, nucleophilic substitution, or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and stability, could be determined using various analytical techniques.

Scientific Research Applications

Anticancer Properties

N-benzyl-6-ethyl-N-methylpyrimidin-4-amine has been investigated for its potential as an anticancer agent. . Further studies are needed to elucidate its mechanism of action and optimize its efficacy.

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, if the compound were a drug, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with the compound would depend on its physical and chemical properties. Information on the compound’s toxicity, flammability, and environmental impact would typically be obtained through laboratory testing and included in a Material Safety Data Sheet.

Future Directions

Future research on the compound could involve exploring its potential applications, optimizing its synthesis, studying its reactivity, or investigating its mechanism of action.